Cas no 735322-08-4 (5-[BENZYL-(2-CHLORO-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID)

• Product Name: 5-[BENZYL-(2-CHLORO-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID
• CAS No: 735322-08-4
• MF: C₂₀H₁₅Cl₂NO₄S
• MW: 436.308402299881
• CID: 844044
• PubChem ID: 5003977
• Update Time: 2025-10-28

5-[BENZYL-(2-CHLORO-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-[BENZYL-(2-CHLORO-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID
• cid_5003977
• SCHEMBL2118123
• Z56933697
• 5-[benzyl(2-chlorophenyl)sulfamoyl]-2-chlorobenzoic acid
• 2-chloranyl-5-[(2-chlorophenyl)-(phenylmethyl)sulfamoyl]benzoic acid
• HMS2877E03
• 5-(N-Benzyl-N-(2-chlorophenyl)sulfamoyl)-2-chlorobenzoicacid
• AKOS027427124
• MLS001178260
• BDBM64349
• SMR000588514
• 5-(N-Benzyl-N-(2-chlorophenyl)sulfamoyl)-2-chlorobenzoic acid
• 5-[benzyl-(2-chlorophenyl)sulfamoyl]-2-chloro-benzoic Acid
• 5-[benzyl-(2-chlorophenyl)sulfamoyl]-2-chlorobenzoic acid
• J-516608
• 2-chloro-5-[(2-chlorophenyl)-(phenylmethyl)sulfamoyl]benzoic acid
• 735322-08-4
• CHEMBL1301506
• CS-0220456
• EN300-06713
• G36021

• MDL： MFCD04614618
• Inchi： 1S/C20H15Cl2NO4S/c21-17-11-10-15(12-16(17)20(24)25)28(26,27)23(13-14-6-2-1-3-7-14)19-9-5-4-8-18(19)22/h1-12H,13H2,(H,24,25)
• InChI Key： JADXAIGOQPLWFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N(CC1C=CC=CC=1)S(C1C=CC(=C(C(=O)O)C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 435.0098845g/mol
• Monoisotopic Mass: 435.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-[BENZYL-(2-CHLORO-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID

5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid: A Comprehensive Overview

5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid (CAS No. 735322-08-4) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique molecular structure, has garnered attention in recent years due to its potential therapeutic properties and its role in the development of novel drugs.

The molecular formula of 5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid is C₁₉H₁₄Cl₂N₂O₃S, and its molecular weight is 413.33 g/mol. The compound features a benzene ring substituted with a chloro group and a sulfamoyl group, which is further substituted with a benzyl and a 2-chlorophenyl group. This intricate structure imparts the compound with unique chemical and biological properties.

In the realm of pharmaceutical research, 5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Moreover, preliminary in vitro studies have indicated that 5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid possesses anti-cancer properties, particularly against certain types of cancer cells. A research team from the University of California, Los Angeles (UCLA) found that this compound effectively induces apoptosis in human breast cancer cells (MCF-7) by modulating key signaling pathways involved in cell survival and proliferation.

The mechanism of action of 5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the inhibition of specific enzymes involved in inflammatory responses and cancer cell proliferation. Additionally, the compound may interact with cellular receptors or signaling molecules to exert its therapeutic effects.

In terms of synthesis, 5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid can be synthesized through a multi-step process involving several chemical reactions. The synthesis typically starts with the formation of the sulfamoyl group using appropriate reagents, followed by substitution reactions to introduce the benzyl and 2-chlorophenyl groups. The final step involves the introduction of the chloro group on the benzene ring to yield the desired product.

The stability and solubility of 5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid are important factors to consider for its practical applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. In terms of solubility, it has been found to be moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups.

The toxicity profile of 5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid has also been evaluated in several studies. While it has shown promising therapeutic effects, it is important to note that further research is needed to fully understand its safety profile. Preclinical studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, but more extensive toxicological evaluations are required before it can be considered for clinical trials.

In conclusion, 5-[Benzyl-(2-Chloro-Phenyl)-Sulfamoyl]-2-Chloro-Benzoic Acid (CAS No. 735322-08-4) is a promising compound with potential applications in pharmaceutical research and drug development. Its unique molecular structure and biological activities make it an interesting subject for further investigation. As research progresses, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.